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Compound of Interest

Compound Name: 5,7-Dimethyl-1-tetralone

Cat. No.: B079758

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 5,7-Dimethyl-1-tetralone (CAS No. 13621-25-5) in a laboratory setting. Adherence to
these guidelines is critical for ensuring personal safety and regulatory compliance.

Immediate Safety and Hazard Information

5,7-Dimethyl-1-tetralone is a solid compound that can cause skin, eye, and respiratory
irritation.[1] While the toxicological properties have not been fully investigated, it is crucial to
handle this chemical with care to minimize exposure.[2]

Primary Hazards:

o Skin Irritation (H315): Causes skin irritation upon contact.[1]

» Serious Eye Irritation (H319): Causes serious eye irritation.[1]

e Respiratory Irritation (H335): May cause respiratory irritation if inhaled.[1]

In case of exposure, immediate first aid is necessary. For skin contact, wash off immediately
with plenty of water for at least 15 minutes.[2] For eye contact, rinse immediately with plenty of
water, also under the eyelids, for at least 15 minutes and seek medical attention.[2] If inhaled,
remove the victim to fresh air and keep at rest in a position comfortable for breathing.[2] If
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swallowed, rinse your mouth and call a physician or poison control center immediately; do not
induce vomiting.[2]

Physical and Chemical Properties

A summary of the key quantitative data for 5,7-Dimethyl-1-tetralone is presented in the table

below.
Property Value
CAS Number 13621-25-5
Molecular Formula C12H140
Molecular Weight 174.24 g/mol
Appearance Solid
Melting Point 48-50 °C
Boiling Point 98-100 °C @ 0.2 mm Hg
Flash Point > 230 °F (> 110 °C)

Source:[1][3]

Operational Plan: Step-by-Step Handling
Procedures
Step 1: Preparation and Engineering Controls

» Risk Assessment: Before beginning work, perform a risk assessment for the planned
experiment, considering the quantities of 5,7-Dimethyl-1-tetralone to be used and the
potential for exposure.

» Ventilation: Always handle 5,7-Dimethyl-1-tetralone in a well-ventilated area. For
procedures that may generate dust or aerosols, use a certified chemical fume hood.[2]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in good working order.[2]
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o Gather Materials: Assemble all necessary equipment, including appropriate personal
protective equipment (PPE), before handling the chemical.

Step 2: Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5,7-Dimethyl-1-tetralone:

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves). Inspect
gloves for any signs of degradation or puncture before use.

o Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles
that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2] If there is a splash hazard, a face shield should also be worn.

o Skin and Body Protection: A laboratory coat is required. For tasks with a higher risk of
exposure, consider additional protective clothing to prevent skin contact.[2]

» Respiratory Protection: If working outside of a fume hood where dust may be generated, use
a NIOSH-approved respirator with an appropriate particulate filter.

Step 3: Chemical Handling

e Avoid Inhalation and Contact: Do not breathe dust, fumes, or vapors.[1] Avoid contact with
skin, eyes, and clothing.[2]

e Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to
minimize the risk of inhaling dust particles.

e Preventing Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands
thoroughly after handling the chemical, even if gloves were worn.[2]

Step 4: Spill Response

In the event of a spill:

o Evacuate and Alert: Alert others in the area and evacuate if necessary.
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» Control and Contain: Wearing appropriate PPE, contain the spill using an inert absorbent
material such as sand or vermiculite.

e Clean-Up: Carefully sweep or scoop the absorbed material into a suitable, closed container
for disposal.[2] Avoid generating dust.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water.

o Waste Disposal: All contaminated materials, including absorbent and PPE, must be disposed
of as hazardous waste.

Disposal Plan
Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[2]

+ Waste Segregation:

o Solid Waste: Collect unused 5,7-Dimethyl-1-tetralone and any contaminated solids (e.qg.,
weigh boats, contaminated gloves) in a designated, sealed, and clearly labeled hazardous
waste container.

o Liquid Waste: If 5,7-Dimethyl-1-tetralone is dissolved in a solvent, the resulting solution
should be collected in a separate, labeled container for halogenated or non-halogenated
organic waste, depending on the solvent used.

» Container Labeling: All waste containers must be clearly labeled with:

o

The full chemical name: "5,7-Dimethyl-1-tetralone”

The words "Hazardous Waste"

[¢]

[¢]

A description of the contents (e.g., solid, or solution with solvent name and concentration)

The date of accumulation

o
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o Storage: Store waste containers in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials. Ensure containers are kept tightly
closed.

» Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal company.

Handling Workflow Diagram
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Workflow for Handling 5,7-Dimethyl-1-tetralone
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Segregate & Label Waste Contain with Absorbent

Store Waste in Designated Area

Collect & Dispose as HazWaste

Doff PPE & Wash Hands
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Caption: A logical workflow for the safe handling of 5,7-Dimethyl-1-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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